Cas no 66117-32-6 (2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER)

2-Thiophenecarboxylic acid, 4-nitro-, ethyl ester is a nitro-substituted thiophene derivative with significant utility in organic synthesis and pharmaceutical intermediates. The compound features a carboxylic acid ester group at the 2-position and a nitro group at the 4-position of the thiophene ring, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. Its structural properties make it valuable for constructing heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. The ethyl ester moiety improves solubility in organic solvents, facilitating purification and handling. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations, making it a versatile building block in medicinal and materials chemistry.
2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER structure
66117-32-6 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER
CAS No:66117-32-6
MF:C7H7NO4S
MW:201.199780702591
CID:3279050
PubChem ID:12380975
Update Time:2025-11-02

2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER
    • Ethyl 4-nitrothiophene-2-carboxylate
    • SCHEMBL2992084
    • ethyl4-nitrothiophene-2-carboxylate
    • 66117-32-6
    • CFNYYCSQRYKZID-UHFFFAOYSA-N
    • Inchi： 1S/C7H7NO4S/c1-2-12-7(9)6-3-5(4-13-6)8(10)11/h3-4H,2H2,1H3
    • InChI Key： CFNYYCSQRYKZID-UHFFFAOYSA-N
    • SMILES： C1(C(OCC)=O)SC=C([N+]([O-])=O)C=1

Computed Properties

  • Exact Mass: 201.00957888Da
  • Monoisotopic Mass: 201.00957888Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 100Ų

2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1740164-1g
Ethyl 4-nitrothiophene-2-carboxylate
 66117-32-6 98%
1g
 ￥3808.00 2024-05-04

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